Cas no 87876-70-8 (Cyclohexanamine, N-methyl-N-(3-methylbutyl)-)
87876-70-8 structure
Product name:Cyclohexanamine, N-methyl-N-(3-methylbutyl)-
Cyclohexanamine, N-methyl-N-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanamine, N-methyl-N-(3-methylbutyl)-
- N-methyl-N-(3-methylbutyl)cyclohexanamine
- DTXSID10519436
- SCHEMBL17916223
- 87876-70-8
-
- Inchi： InChI=1S/C12H25N/c1-11(2)9-10-13(3)12-7-5-4-6-8-12/h11-12H,4-10H2,1-3H3
- InChI Key： BBELDDOKPRAJKY-UHFFFAOYSA-N
- SMILES： CC(C)CCN(C)C1CCCCC1
Computed Properties
- Exact Mass: 183.198699802g/mol
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 3.2Ų
Cyclohexanamine, N-methyl-N-(3-methylbutyl)- Related Literature
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1. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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